2-(4-Acetylpiperazin-1-YL)-2-phenylacetic acid

• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-2-phenylacetic acid
• InChI: InChI=1S/C14H18N2O3/c1-11(17)15-7-9-16(10-8-15)13(14(18)19)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,18,19)
• InChI Key: QFLKXCWZTJGQKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(C2=CC=CC=C2)C(=O)O

Description

2-(4-Acetylpiperazin-1-YL)-2-phenylacetic acid is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(4-acetylpiperazin-1-yl)-2-phenylacetate (285 mg, 0.98 mmol) was dissolved in a mixture EtOH (6.5 ml) and water (3.3 ml). LiOH (23.5 mg, 0.98 mmol) was added and the reaction was stirred at room temperature overnight. LiOH (23.5 mg, 0.982 mmol) was added again and the mixture was stirred for additional 24 hours. EtOH was evaporated and 1N HCl was added dropwise to the aqueous solution till pH 6-7 before evaporating to dryness. The crude was purified by flash chromatography (DCM/MeOH=75/25) to obtain 2-(4-acetylpiperazin-1-yl)-2-phenylacetic acid (246 mg, 96% yield) as a white solid.